Methyl 4-(2-methoxy-2-oxoethoxy)-3-nitrobenzoate

• IUPAC Name: methyl 4-(2-methoxy-2-oxoethoxy)-3-nitrobenzoate
• InChI: InChI=1S/C11H11NO7/c1-17-10(13)6-19-9-4-3-7(11(14)18-2)5-8(9)12(15)16/h3-5H,6H2,1-2H3
• InChI Key: OBBJTLAPMLAEFS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]
• Molecular Formula: C11H11NO7
• DSSTOX Substance ID: DTXSID30589530
• Molecular Weight: 269.21 g/mol
• CAS No.: 83785-14-2

Description

Methyl 4-(2-methoxy-2-oxoethoxy)-3-nitrobenzoate, also known as Methyl 4-(2-acetonyl-2-methoxyethyl)-3-nitrobenzoate or AN-7, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a member of the nitrobenzoate family and has a molecular weight of 311.29 g/mol.

Scientific Research Applications

Conformational Studies

• Conformational Properties : Research into the conformational properties of ortho-substituted diphenyl ethers indicates that certain compounds, including methyl 4-methoxy-3-nitrobenzoate, adopt specific conformations. This is relevant for understanding the structural dynamics of related molecules (Chandler, Smith, & Moir, 1964).

Chemical Reactions and Synthesis

• Solvolysis Studies : The solvolysis rates of related compounds such as 2-(2-methoxyethyl)-3-methyl-2-cyclohexenyl p-nitrobenzoate provide insights into the influence of methoxy groups in chemical reactions, relevant for understanding the behavior of methyl 4-(2-methoxy-2-oxoethoxy)-3-nitrobenzoate in similar contexts (Jursic, Ladika, & Sunko, 1986).

• Synthesis of Analogues : The synthesis of N-(Amino-methoxybenzoyl) melamines, using similar compounds, reveals potential pathways for creating derivatives of this compound, which could be valuable in various chemical applications (Kitajima, Kadoya, Maeda, & Oshima, 1970).

Photostabilization and Solubility

• Photostabilizer Research : Studies on compounds like methyl 2-methoxybenzoate, related to this compound, provide insights into their roles as photostabilizers, particularly in generating and quenching singlet molecular oxygen, which is essential in the degradation of photoprotected materials (Soltermann, Peña, Nonell, Amat-Guerri, & García, 1995).

• Solubility Modelling : Understanding the solubility of related nitrobenzoic acids in various solvents is crucial for applications in pharmaceutical and chemical industries. This research can guide the solubility considerations for this compound (Hart et al., 2015).

Antitumor and Antimicrobial Properties

• Biomedical Research : Compounds structurally related to this compound, such as derivatives of griseofulvin, have shown moderate antitumor and antimicrobial activity. This suggests potential biomedical applications for the chemical under study (Xia et al., 2011).

Synthesis routes and methods

Procedure details

Using methyl 4-hydroxy-3-nitrobenzoate as the phenol and methyl 2-bromoacetate as the alkylating agent in the general procedure for alkylation of substituted-2-nitrophenols gives a light yellow solid: 1H NMR (DMSO-d6, 400 MHz): δ ppm 8.39 (d, J=2.0 Hz, 1H), 8.15 (dd, J=8.8, 2.3 Hz, 1H), 7.44 (d, J=8.8 Hz, 1H), 5.16 (s, 2H), 3.87 (s, 3H), 3.71 (s, 3H). ESI-MS: m/z 270.1 (M+H)+.